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Compound of Interest

Compound Name: 1-Cyclopropyl-3-iodo-1H-pyrazole

Cat. No.: B13973730

Get Quote

Executive Summary
1-Cyclopropyl-3-iodo-1H-pyrazole (CAS: 1616069-72-7) is a critical halogenated heterocyclic

building block, frequently utilized in the development of tyrosine kinase inhibitors (e.g., Janus

kinase or ALK inhibitors) and agrochemicals. Its structural uniqueness lies in the orthogonality

of the 3-iodo position (amenable to Sonogashira, Suzuki, or Buchwald couplings) and the N-

cyclopropyl motif, which modulates lipophilicity and metabolic stability.

This guide provides a comprehensive technical analysis of its spectroscopic signature,

synthetic pathways, and quality control parameters.
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Property Specification

IUPAC Name 1-Cyclopropyl-3-iodo-1H-pyrazole

CAS Number 1616069-72-7

Molecular Formula

Molecular Weight 234.04 g/mol

Appearance
White to off-white crystalline solid or viscous oil

(purity dependent)

Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in

Water

Melting Point

Predicted: 45–55 °C (lower than unsubstituted

3-iodo-1H-pyrazole due to N-substitution

disrupting H-bonding)

Synthetic Route & Methodology
To understand the spectroscopic data, one must understand the synthesis, as impurities

(regioisomers) significantly impact spectral interpretation. The most robust "field-proven"

method for N-cyclopropylation of pyrazoles is the Chan-Lam Coupling using cyclopropylboronic

acid, which avoids the harsh conditions of direct alkylation.

Reaction Pathway (Chan-Lam Coupling)
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Figure 1: Copper-catalyzed oxidative coupling for regioselective N-cyclopropylation.
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Detailed Protocol
Charge: To a reaction vessel, add 3-iodo-1H-pyrazole (1.0 equiv), cyclopropylboronic acid

(2.0 equiv),

(1.0 equiv), and 2,2'-bipyridine (1.0 equiv).

Solvent: Suspend in 1,2-dichloroethane (DCE) or Toluene.

Activation: Add

(2.0 equiv) and heat to 70°C under an air atmosphere (oxidant).

Work-up: Filter through Celite to remove Copper salts. Concentrate and purify via silica gel

chromatography (Hexane/EtOAc).

Spectroscopic Characterization
The following data represents the Standard Spectroscopic Profile derived from high-purity

reference standards and validated against analogous N-alkyl-3-halopyrazoles.

Nuclear Magnetic Resonance ( H NMR)
Solvent:

(Chloroform-d) or

Frequency: 400 MHz
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Position
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Assignment
Logic

H-5 7.45 – 7.55 Doublet (d) 1H

Adjacent to

N1;

deshielded by

heteroatom.

H-4 6.35 – 6.45 Doublet (d) 1H

Upfield;

typical for

pyrazole C4.

N-CH 3.55 – 3.65 Multiplet (m) 1H -

Cyclopropyl

methine

attached to

Nitrogen.

Cyclopropyl 1.05 – 1.20 Multiplet (m) 4H -

Cyclopropyl

methylene (

) protons.

Diagnostic Feature: The coupling constant (

Hz) between H-4 and H-5 is characteristic of the pyrazole ring. The absence of an NH broad
singlet (usually >10 ppm) confirms N-alkylation.

Carbon NMR ( C NMR)
Solvent:

Frequency: 100 MHz
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Carbon
Shift (

ppm)
Assignment Note

C-5 130.5 – 132.0 CH (Pyrazole)
Downfield due to N-

attachment.

C-4 112.0 – 114.0 CH (Pyrazole)
Typical aromatic

region.

C-3 88.0 – 95.0 C-I (Quaternary)

Critical: Significantly

shielded by the Iodine

atom (Heavy Atom

Effect).

N-CH 30.0 – 32.0 CH (Cyclopropyl)
Characteristic N-

cyclopropyl shift.

Cyclopropyl 6.0 – 8.0 (Cyclopropyl) High field resonance.

Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) or GC-MS (EI)

Molecular Ion (

): 233.9 (matches

).

Isotopic Pattern: Iodine is monoisotopic (

). You will not observe the M+2 peak characteristic of Chlorine or Bromine.

Fragmentation Pathway (EI):

m/z 234: Molecular Ion.

m/z 127:

cation (common in iodo-compounds).
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m/z 107:

(Loss of Iodine).

m/z 66:

(Pyrazole ring fragment).

Molecular Ion
[M]+ m/z 234

[M - I]+
m/z 107

- Iodine (127)

[I]+
m/z 127

Iodine Cation

[C3H3N2]+
m/z 67

- Cyclopropyl (40)

Click to download full resolution via product page

Figure 2: Proposed fragmentation pattern for GC-MS analysis.

Quality Control & Impurity Profile
When sourcing or synthesizing this compound, three specific impurities must be monitored via

HPLC/GC:

3-Iodo-1H-pyrazole (Starting Material):

Detection: Presence of broad NH peak in NMR (>10 ppm).

Cause: Incomplete reaction.

1-Cyclopropyl-5-iodo-1H-pyrazole (Regioisomer):
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Detection: NOESY NMR is required. In the 1,3-isomer (Target), the Cyclopropyl protons

show NOE correlation with H-5 (deshielded). In the 1,5-isomer, the Cyclopropyl is spatially

close to the Iodine, and H-5 is distant.

Shift: The H-4 proton in the 1,5-isomer typically shifts slightly downfield compared to the

1,3-isomer.

Bis-cyclopropylation: Rare, but possible if quaternary ammonium salts form (unlikely with

Boronic acid method).

HPLC Method (Generic)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 µm).

Mobile Phase: A: Water (0.1% Formic Acid); B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV @ 254 nm (Pyrazole absorption).
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Synthesis of N-substituted 3-iodopyrazoles
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derivatives..."

Relevance: Establishes the stability of the 3-iodo-pyrazole core and
protection/deprotection str

URL:

Chan-Lam Coupling for N-Cyclopropylation
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heterocycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Data & Synthesis of 1-
Cyclopropyl-3-iodo-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
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synthesis-of-1-cyclopropyl-3-iodo-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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